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Introduction

The Enzyme-Linked Immunospot (ELISpot) assay is a highly sensitive method for the
guantification of cytokine-secreting cells at the single-cell level.[1] This makes it an invaluable
tool in immunology, vaccine development, and cancer research for assessing antigen-specific
T-cell responses.[2] One of the key cytokines measured is Interferon-gamma (IFN-y), a critical
mediator of cellular immunity.[3] This document provides detailed application notes and
protocols for the use of M133 peptide in IFN-y ELISpot assays.

The M133 peptide is recognized as a coronavirus-specific CD4 T-cell epitope.[4] It is
immunodominant in mice infected with the neurotropic coronavirus, mouse hepatitis virus (JHM
strain).[4] The M133 peptide forms a complex with MHC class Il molecules, which is then
recognized by specific T-cell receptors (TCRs), leading to the activation of CD4 T-cells and
subsequent IFN-y production.[4]

These application notes also briefly cover the use of peptides derived from the CD133 protein
(Prominin-1), a marker for cancer stem cells, in similar assays, as the nomenclature can be a
source of confusion.

Signaling Pathways
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The activation of CD4+ T-cells by the M133 peptide presented on an antigen-presenting cell
(APC) initiates a signaling cascade that results in the transcription and secretion of IFN-y.

Caption: T-cell activation and IFN-y production signaling pathway.

Experimental Workflow

The IFN-y ELISpot assay follows a structured workflow to ensure accurate and reproducible
results.
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1. Coat Plate:
Anti-IFN-y capture antibody is incubated in the ELISpot plate.

!

2. Block Plate:
Blocking buffer is added to prevent non-specific binding.

!

3. Add Cells and Peptide:
Immune cells (e.g., PBMCs) and M133 peptide are added.

!

4. Incubate:
Cells are incubated, and secreted IFN-y is captured by the antibody.

!

5. Wash and Add Detection Antibody:
Biotinylated anti-IFN-y detection antibody is added.

!

6. Add Enzyme Conjugate:
Streptavidin-enzyme conjugate (e.g., ALP or HRP) is added.

!

7. Add Substrate and Develop:
Substrate is added, leading to the formation of colored spots.

!

8. Wash and Dry:
Plate is washed and dried before analysis.

!

9. Spot Analysis:
Spots are counted using an ELISpot reader.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15609843?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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